Cas no 2172142-74-2 (7-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid)

• Product Name: 7-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid
• CAS No: 2172142-74-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6406243
• PubChem ID: 165549385
• Update Time: 2025-10-30

7-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid
• EN300-1481727
• 7-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}heptanoic acid
• 2172142-74-2

• Inchi： 1S/C27H32N2O6/c30-24(31)13-3-1-2-8-15-28-25(32)27(14-16-34-18-27)29-26(33)35-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,23H,1-3,8,13-18H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： VIEGJBJPTHSRPN-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCCCCCCC(=O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 7-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid

Compound CAS No 2172142-74-2: 7-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic Acid

The compound with CAS No 2172142-74-2, known as 7-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an oxolane ring, and a heptanoic acid backbone. The combination of these structural elements makes it a valuable tool in peptide synthesis, drug discovery, and materials science.

Recent studies have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used as a temporary protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of this compound, the Fmoc group is attached to an oxolane ring, which adds another layer of complexity and functionality to the molecule. The oxolane ring, also known as a tetrahydrofuran ring, is a five-membered cyclic ether that can act as a bioisostere or serve as a scaffold for further functionalization.

The heptanoic acid backbone of this compound provides a flexible linker that can be utilized in various applications. For instance, it can serve as a spacer in bioconjugation reactions or as a component in the design of larger biomolecules. The presence of the formamido group further enhances the reactivity and versatility of the compound, making it suitable for reactions such as amidation or coupling.

Recent advancements in chemical synthesis have enabled the precise construction of such complex molecules with high yields and purity. Techniques such as microwave-assisted synthesis, catalytic cross-couplings, and stereocontrolled synthesis have been instrumental in achieving this level of molecular complexity. These methods not only improve the efficiency of synthesis but also allow for the exploration of stereochemical properties, which are critical in drug design.

In terms of applications, this compound has shown promise in peptide-based drug delivery systems. The Fmoc group can be strategically removed to expose reactive amino groups, enabling controlled release mechanisms. Additionally, the oxolane ring can be modified to incorporate bioactive moieties or targeting ligands, further expanding its utility in therapeutic applications.

Another area where this compound has garnered attention is in materials science. The combination of an Fmoc group and an oxolane ring offers unique properties that can be exploited in the development of advanced materials such as stimuli-responsive polymers or self-healing materials. The heptanoic acid backbone can serve as a versatile linker for cross-linking reactions or for incorporating functional groups into polymer matrices.

Recent research has also focused on the biodegradability and environmental impact of such compounds. As sustainability becomes increasingly important in chemical research, there is growing interest in designing molecules that are both effective and environmentally friendly. This compound's structure suggests potential avenues for designing biodegradable materials or eco-friendly reagents.

In conclusion, 7-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid (CAS No 2172142-74-2) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure combines well-known functional groups with novel structural elements, making it a valuable asset in contemporary chemical research. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly important role in the development of new drugs, materials, and technologies.